Cas no 1806880-62-5 (5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid)

• Product Name: 5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid
• CAS No: 1806880-62-5
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4803895
• Update Time: 2025-05-20

5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid

• Inchi： 1S/C8H5BrF2INO2/c9-1-3-2-13-6(8(14)15)5(12)4(3)7(10)11/h2,7H,1H2,(H,14,15)
• InChI Key： DGCAKCLZTLLPAV-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=NC=C(CBr)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid

5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid: A Comprehensive Overview

5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid (CAS No. 1806880-62-5) is a highly specialized organic compound with a complex structure that makes it a valuable compound in various fields of chemistry. This compound is characterized by its pyridine ring system, which is substituted with multiple functional groups, including a bromomethyl group, a difluoromethyl group, and an iodine atom. The presence of these substituents imparts unique chemical and physical properties to the molecule, making it an interesting subject for research and application in areas such as drug discovery, materials science, and organic synthesis.

The structure of 5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid is highly functionalized, with each substituent playing a specific role in determining its reactivity and stability. The pyridine ring serves as the central framework, while the bromomethyl group (-CH₂Br) introduces electrophilic character due to the electron-withdrawing nature of the bromine atom. The difluoromethyl group (-CH₂F₂), on the other hand, contributes to the molecule's fluorophilicity and can influence its solubility and bioavailability. The iodine atom at position 3 adds significant mass to the molecule and may enhance its radiopharmaceutical potential in imaging applications.

Recent studies have highlighted the importance of such multifunctional compounds in drug design. For instance, researchers have explored the use of 5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid as a potential lead compound for developing anti-cancer agents. The bromomethyl group has been shown to participate in nucleophilic substitution reactions, which can be exploited to attach bioactive moieties to the molecule. Additionally, the carboxylic acid group at position 2 provides an anchor point for further functionalization, enabling the creation of bioisosteres or prodrugs.

In terms of synthesis, 5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid can be prepared through a series of carefully designed organic reactions. One common approach involves the Friedel-Crafts alkylation of pyridine derivatives followed by selective substitution and fluorination steps. The introduction of the iodine atom typically requires iodination techniques that are compatible with the sensitive functional groups present in the molecule.

The unique combination of substituents in 5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid also makes it an attractive candidate for materials science applications. For example, its fluorinated groups can enhance thermal stability and chemical resistance, making it suitable for use in high-performance polymers or coatings. Furthermore, the presence of halogen atoms (bromine and iodine) may facilitate its use in halogen-containing materials with specific electronic properties.

From an analytical standpoint, this compound presents challenges due to its complex structure and multiple electronegative substituents. Advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) are often employed to confirm its identity and purity. Researchers have also utilized computational chemistry methods to study the electronic properties and reactivity of this compound, providing valuable insights into its potential applications.

In conclusion, 5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid (CAS No. 1806880-62-5) is a versatile compound with significant potential in various scientific domains. Its multifunctional structure allows for diverse applications ranging from drug discovery to materials science, while ongoing research continues to uncover new possibilities for this intriguing molecule.